4-(2-chloropyridin-3-yl)-N-methylpyridin-2-amine

• CAS No.: 870221-46-8
• Molecular Formula: C11H10ClN3
• Molecular Weight: 219.67 g/mol
• IUPAC Name: 4-(2-chloropyridin-3-yl)-N-methylpyridin-2-amine
• InChI: InChI=1S/C11H10ClN3/c1-13-10-7-8(4-6-14-10)9-3-2-5-15-11(9)12/h2-7H,1H3,(H,13,14)
• InChI Key: LFIJBJQEBDYQSX-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=CC(=C1)C2=C(N=CC=C2)Cl

Description

4-(2-chloropyridin-3-yl)-N-methylpyridin-2-amine is a useful research compound. Its molecular formula is C11H10ClN3 and its molecular weight is 219.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-chloro-2′-fluoro-[3,4′]bipyridinyl (5.30 g, 25.4 mmol), methylamine hydrochloride (9.00 g, 133 mmol) and K2CO3 (28.1 g, 203 mmol) was added DMSO (70 mL). The mixture was heated overnight at 80° C. in a sealed tube. The cooled mixture was diluted with water (300 mL) and the resulting solid was filtered, washed with water and dried to yield (2-chloro-[3,4′]bipyridinyl-2′-yl)-methyl-amine. MS m/z=220 [M+1]+. Calc'd for C11H10ClN3: 219.68.